2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide

• Molecular Formula: C26H24BrN3O2S
• Molecular Weight: 522.5 g/mol
• IUPAC Name: 2-[5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethylpyridin-2-yl]sulfanyl-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H24BrN3O2S/c1-15-6-5-7-23(16(15)2)30-25(32)14-33-26-22(13-28)17(3)21(18(4)29-26)12-24(31)19-8-10-20(27)11-9-19/h5-11H,12,14H2,1-4H3,(H,30,32)
• InChI Key: SLQQEMUKTPBLMH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=C(C(=C2C#N)C)CC(=O)C3=CC=C(C=C3)Br)C)C
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=C(C(=C(C(=N2)C)CC(=O)C3=CC=C(C=C3)Br)C)C#N)C

Description

2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide is a chemical compound that has been synthesized for scientific research purposes. The compound has been found to have potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins in the body. The compound has been shown to bind to the active site of enzymes and proteins, thereby preventing their normal function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide are currently being studied. The compound has been found to have potential therapeutic effects in the treatment of various diseases, including cancer and inflammation. The compound has also been found to have potential toxic effects on certain cell types.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes and proteins. This allows researchers to study the specific effects of these enzymes and proteins on cellular and molecular processes. However, one limitation of using the compound in lab experiments is its potential toxicity to certain cell types, which could limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide. One direction is to further investigate the mechanism of action of the compound and its effects on cellular and molecular processes. Another direction is to develop new drugs based on the structure of the compound for the treatment of various diseases. Additionally, the compound could be used as a tool for studying the role of specific enzymes and proteins in disease processes.

Synthesis Methods

The synthesis of 2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide involves several steps. The starting materials for the synthesis are 2-chloro-4,6-dimethylpyridine-3-carboxylic acid and 2,3-dimethylphenylamine. The first step involves the conversion of 2-chloro-4,6-dimethylpyridine-3-carboxylic acid to its corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-mercapto-5-(4-bromophenyl)-2-oxoethyl-3-cyano-4,6-dimethylpyridine to form the desired product.

Scientific Research Applications

2-({5-[2-(4-bromophenyl)-2-oxoethyl]-3-cyano-4,6-dimethyl-2-pyridinyl}sulfanyl)-N-(2,3-dimethylphenyl)acetamide has potential applications in various fields of scientific research. In medicinal chemistry, the compound can be used to develop new drugs for the treatment of various diseases. In biochemistry, the compound can be used to study the mechanisms of enzyme inhibition and protein binding. In pharmacology, the compound can be used to investigate the effects of drugs on cellular and molecular processes.